Cas no 1050507-06-6 (Ethyl 4-(2-Chlorophenyl)thiazole-2-carboxylate)

Ethyl 4-(2-Chlorophenyl)thiazole-2-carboxylate is a synthetic organic compound featuring a thiazole core substituted with a 2-chlorophenyl group at the 4-position and an ester moiety at the 2-position. This structure imparts versatility as a key intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of heterocyclic active ingredients. The presence of the chlorophenyl group enhances its reactivity in cross-coupling and functionalization reactions, while the ethyl ester offers flexibility for further derivatization. Its well-defined chemical properties make it valuable for research in medicinal chemistry, where it serves as a scaffold for biologically active molecules. The compound is typically characterized by high purity and stability under standard storage conditions.

Ethyl 4-(2-Chlorophenyl)thiazole-2-carboxylate structure

1050507-06-6 structure

Product Name:Ethyl 4-(2-Chlorophenyl)thiazole-2-carboxylate

CAS No:1050507-06-6

MF:C₁₂H₁₀ClNO₂S

MW:267.731300830841

CID:97874

PubChem ID:53428801

Update Time:2025-10-29

Ethyl 4-(2-Chlorophenyl)thiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- 2-Thiazolecarboxylicacid, 4-(2-chlorophenyl)-, ethyl ester
- 4-(2-chlorophenyl)-2-Thiazolecarboxylic acid ethyl ester
- Ethyl 4-(2-chlorophenyl)-1,3-thiazole-2-carboxylate
- AG-D-18172
- CTK4A3577
- ethyl (4-(2-chlorophenyl)thiazol-2-yl)carboxylate
- ETHYL 4-(2-CHLOROPHENYL)THIAZOLE-2-CARBOXYLATE
- KB-77099
- AKOS010644216
- ethyl4-(2-chlorophenyl)thiazole-2-carboxylate
- 1050507-06-6
- CS-M0675
- CS-13695
- SCHEMBL13484523
- FT-0731291
- DTXSID00699913
- DB-059293
- Ethyl 4-(2-Chlorophenyl)thiazole-2-carboxylate
- Inchi： 1S/C12H10ClNO2S/c1-2-16-12(15)11-14-10(7-17-11)8-5-3-4-6-9(8)13/h3-7H,2H2,1H3
- InChI Key： BWJMWSPKWNVQFQ-UHFFFAOYSA-N
- SMILES： ClC1C=CC=CC=1C1=CSC(C(=O)OCC)=N1

Computed Properties

Exact Mass: 267.012
Monoisotopic Mass: 267.012
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 277
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 67.4A^2
XLogP3: 3.8

Experimental Properties

PSA: 67.43000
LogP: 3.64020

Ethyl 4-(2-Chlorophenyl)thiazole-2-carboxylate Pricemore >>

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